N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(isopropylthio)benzamide

• IUPAC Name: N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C15H19N3O2S2/c1-4-20-9-13-17-18-15(22-13)16-14(19)11-7-5-6-8-12(11)21-10(2)3/h5-8,10H,4,9H2,1-3H3,(H,16,18,19)
• InChI Key: XBOABOCODIAQSH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN=C(S1)NC(=O)C2=CC=CC=C2SC(C)C
• Molecular Formula: C15H19N3O2S2
• Molecular Weight: 337.5 g/mol

Description

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(isopropylthio)benzamide, commonly known as EITB, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of EITB is not fully understood, but it is believed to act on specific proteins in the body. Studies have shown that EITB can inhibit the activity of certain enzymes and receptors, which may be responsible for its neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
EITB has been shown to have various biochemical and physiological effects in the body. In animal studies, EITB has been found to improve cognitive function and memory, reduce inflammation, and inhibit tumor growth. However, more research is needed to fully understand the effects of EITB on the body.

Advantages and Limitations for Lab Experiments

One advantage of using EITB in lab experiments is its high potency and specificity for certain proteins. This makes it a useful tool for studying the function of specific proteins in the body. However, one limitation is that EITB can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of EITB. One direction is to further investigate its potential applications in neurodegenerative diseases and cancer research. Another direction is to develop new drugs based on the structure of EITB that may have improved efficacy and reduced toxicity. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of EITB in the body.

Scientific Research Applications

EITB has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, EITB has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, EITB has been found to inhibit the growth of cancer cells and may be a potential candidate for the development of new anticancer drugs. In drug discovery, EITB has been used as a lead compound for the development of new drugs targeting specific proteins.